Cas no 1998980-60-1 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1998980-60-1
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 6278017
• PubChem ID: 126827516
• Update Time: 2025-05-23

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(2-methylpyrazol-3-yl)acetic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• 1998980-60-1
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• EN300-624020

• Inchi： 1S/C21H19N3O4/c1-24-18(10-11-22-24)19(20(25)26)23-21(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-11,17,19H,12H2,1H3,(H,23,27)(H,25,26)
• InChI Key： NGJRHHKJTLHGBT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1=CC=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1998980-60-1, known as 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during chemical reactions. Additionally, the molecule contains a pyrazole ring, which is a five-membered aromatic heterocycle with two adjacent nitrogen atoms. The pyrazole moiety is known for its versatility in medicinal chemistry, often contributing to bioisosteric replacements and enhancing drug-like properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its ability to act as a building block for more complex structures has made it valuable in drug discovery programs. For instance, researchers have explored its use in constructing peptide-based inhibitors for various enzyme targets, including proteases and kinases. These inhibitors have shown promising results in preclinical models of cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling with the pyrazole derivative. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as a protective group reagent has been extensively documented in the literature, with numerous examples showcasing its effectiveness in peptide synthesis. Furthermore, its incorporation into larger molecular frameworks has enabled the creation of novel bioactive agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Molecular docking studies have revealed that its unique structure allows for favorable interactions with target proteins, making it an attractive candidate for drug design. Additionally, machine learning algorithms have been employed to predict its toxicity profile, which is critical for assessing its suitability as a pharmaceutical agent.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, with CAS No. 1998980-60-1, represents a significant advancement in organic chemistry. Its versatile structure and wide range of applications make it an indispensable tool in modern drug discovery efforts. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in the development of innovative therapeutic agents.